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Compound of Interest

Compound Name: Triphenoxyvinylsilane

Cat. No.: B103467 Get Quote

Abstract
Triphenoxyvinylsilane (C₂₀H₁₈O₃Si) is an organosilicon compound featuring a vinyl group and

three phenoxy groups attached to a central silicon atom. This unique structure imparts a

combination of reactivity and stability, making it a molecule of interest in materials science and

synthetic chemistry. This guide provides a comprehensive overview of the chemical structure,

properties, synthesis, and spectral characterization of Triphenoxyvinylsilane. While its direct

application in drug development has not been extensively documented, its role as a versatile

crosslinking and coupling agent suggests potential utility in the formulation of advanced drug

delivery systems and biomaterials.

Chemical Structure and Identification
Triphenoxyvinylsilane, also known as ethenyl(triphenoxy)silane, is characterized by a central

silicon atom bonded to a vinyl group (-CH=CH₂) and three phenoxy groups (-O-C₆H₅).
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Reactants

Products

Cl₃Si-CH=CH₂

(C₆H₅O)₃Si-CH=CH₂

+ 3 C₆H₅OH
- 3 HCl

3 C₆H₅OH

3 HCl
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Dissolve phenol and base
in anhydrous solvent

Add trichlorovinylsilane
dropwise under inert gas

Stir at room temperature

Filter to remove
amine hydrochloride salt

Remove solvent
under reduced pressure

Purify by
vacuum distillation

Triphenoxyvinylsilane
(Final Product)
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- •OC₆H₅

[C₆H₅O]⁺
m/z = 93

- Si(OC₆H₅)(CH=CH₂)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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